Cas no 22934-74-3 (1,3-Benzodioxole,4,5,7-trimethoxy-6-(2-propen-1-yl)-)

• Product Name: 1,3-Benzodioxole,4,5,7-trimethoxy-6-(2-propen-1-yl)-
• CAS No: 22934-74-3
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 257025
• PubChem ID: 185518
• Update Time: 2025-04-19

1,3-Benzodioxole,4,5,7-trimethoxy-6-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole,4,5,7-trimethoxy-6-(2-propen-1-yl)-
• 4,5,7-trimethoxy-6-prop-2-enyl-1,3-benzodioxole
• nothoapiole
• 22934-74-3
• UNII-U5MRY34GEB
• 4,5,7-TRIMETHOXY-6-(2-PROPEN-1-YL)-1,3-BENZODIOXOLE
• BENZENE, 1-ALLYL-2,3,6-TRIMETHOXY-4,5-(METHYLENEDIOXY)-
• Radiatinin
• DTXSID30945617
• Q21099684
• U5MRY34GEB
• IWGPXDGGZYMDJF-UHFFFAOYSA-N
• 1,3-Benzodioxole, 4,5,7-trimethoxy-6-(2-propenyl)-
• 1,3-BENZODIOXOLE, 4,5,7-TRIMETHOXY-6-(2-PROPEN-1-YL)-

• Inchi： 1S/C13H16O5/c1-5-6-8-9(14-2)11(16-4)13-12(10(8)15-3)17-7-18-13/h5H,1,6-7H2,2-4H3
• InChI Key： IWGPXDGGZYMDJF-UHFFFAOYSA-N
• SMILES： O1COC2=C(C(=C(CC=C)C(=C12)OC)OC)OC

Computed Properties

• Exact Mass: 252.09978
• Monoisotopic Mass: 252.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.162
• Boiling Point: 317°C at 760 mmHg
• Flash Point: 125.1°C
• Refractive Index: 1.523
• PSA: 46.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles
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